Cas no 2229689-63-6 (3-(3-aminobut-1-en-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-aminobut-1-en-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2229689-63-6
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5928662
• PubChem ID: 165694039
• Update Time: 2025-05-19

3-(3-aminobut-1-en-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-aminobut-1-en-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-2001693
• 2229689-63-6

• Inchi： 1S/C8H15NO2S/c1-7(9)2-3-8-4-5-12(10,11)6-8/h2-3,7-8H,4-6,9H2,1H3/b3-2+
• InChI Key： AFHMDCOERRNXLD-NSCUHMNNSA-N
• SMILES： S1(CCC(/C=C/C(C)N)C1)(=O)=O

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-aminobut-1-en-1-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione (CAS No. 2229689-63-6)

3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione, with the CAS number 2229689-63-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive research and development.

The chemical structure of 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione is composed of a thiolane ring with a substituted aminoalkenyl group. The presence of the thiolane ring and the aminoalkenyl moiety imparts specific chemical and biological properties to the molecule. The thiolane ring, in particular, is known for its stability and ability to form various functional groups, which can be crucial in drug design and synthesis.

Recent studies have highlighted the potential of 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione in various therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This inhibition can lead to reduced cell proliferation and enhanced apoptosis, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, thereby alleviating inflammation and promoting tissue repair.

The pharmacokinetic properties of 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it suitable for both oral and parenteral administration. Furthermore, its stability under physiological conditions ensures that it remains active in the body for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations and potential approval for use in clinical settings.

In conclusion, 3-(3-aminobut-1-en-1-yl)-1λ⁶-thiolane-1,1-dione (CAS No. 2229689-63-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing treatments for various diseases.